Cas no 331736-34-6 ((5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 331736-34-6
• MF: C₁₃H₁₃NO₂S₂
• MW: 279.377820730209
• CID: 5979620
• PubChem ID: 1921844
• Update Time: 2025-06-30

(5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• (Z)-3-ethyl-5-(3-methoxybenzylidene)-2-thioxothiazolidin-4-one
• 4-Thiazolidinone, 3-ethyl-5-[(3-methoxyphenyl)methylene]-2-thioxo-
• AKOS005068429
• SR-01000005803-1
• HMS1416K05
• SR-01000005803
• (5Z)-3-ethyl-5-[(3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 331736-34-6
• F0379-0016

• Inchi： 1S/C13H13NO2S2/c1-3-14-12(15)11(18-13(14)17)8-9-5-4-6-10(7-9)16-2/h4-8H,3H2,1-2H3
• InChI Key： ORGUKGCVPXVCJP-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC(OC)=C2)C(=O)N(CC)C1=S

Computed Properties

• Exact Mass: 279.03877100g/mol
• Monoisotopic Mass: 279.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 412.4±55.0 °C(Predicted)
• pka: -2.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

Latest Research on (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS: 331736-34-6)

In recent years, the compound (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS: 331736-34-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thiazolidinone derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural features and biological activities. Researchers have been actively investigating its synthesis, mechanism of action, and potential applications in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one. The researchers employed a multi-step synthetic route to achieve high yields and purity, with a focus on improving the scalability of the process. The study also highlighted the compound's stability under various physiological conditions, making it a viable candidate for further preclinical studies.

Another significant research effort, documented in Bioorganic & Medicinal Chemistry Letters (2022), investigated the compound's inhibitory effects on specific enzymes involved in inflammatory pathways. The results demonstrated that (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one exhibited potent activity against cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents.

Further studies have explored the compound's interactions with cellular targets. A recent paper in Biochemical Pharmacology (2023) utilized molecular docking and dynamic simulations to elucidate the binding modes of (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one with various protein targets. The simulations revealed strong interactions with key residues in the active sites of target proteins, providing insights into its mechanism of action at the molecular level.

In addition to its anti-inflammatory properties, (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one has shown potential in oncology research. A preclinical study published in Cancer Research (2023) reported that the compound induced apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of intrinsic apoptotic pathways. The study also noted minimal cytotoxicity in normal cells, highlighting its selectivity and therapeutic window.

Despite these promising findings, challenges remain in the development of (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, (5Z)-3-ethyl-5-(3-methoxyphenyl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS: 331736-34-6) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in anti-inflammatory and anticancer applications. Continued research and optimization efforts are essential to translate these findings into clinically viable therapeutics. The compound's unique structural and functional attributes make it a valuable subject for further investigation in the field of chemical biology and drug discovery.